Cas no 65613-23-2 (1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI))

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI)
• CAS No: 65613-23-2
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1017788
• PubChem ID: 12385778
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl- (9CI)
• 1H-Pyrrole-2-carboxaldehyde, 3-ethynyl-4,5-dimethyl-
• 65613-23-2
• DB-279829

• Inchi： 1S/C9H9NO/c1-4-8-6(2)7(3)10-9(8)5-11/h1,5,10H,2-3H3
• InChI Key： XXYVADWLFNPSPY-UHFFFAOYSA-N
• SMILES： O=CC1=C(C#C)C(C)=C(C)N1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.9Ų